Cas no 878720-20-8 (8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878720-20-8
• MF: C₁₈H₂₅N₅O₄
• MW: 375.422203779221
• CID: 5475372
• Update Time: 2025-07-09

8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(1-methyl-2-oxopropyl)- (9CI)
• 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H25N5O4/c1-10-11(2)22-14-15(19-17(22)21(10)8-7-9-27-6)20(5)18(26)23(16(14)25)12(3)13(4)24/h12H,7-9H2,1-6H3
• InChI Key： QTCVHZIRHNJCBG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCOC)C1=NC1=C2C(=O)N(C(C)C(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 878720-20-8, known as 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused bicyclic system with multiple substituents that contribute to its unique properties.

The imidazo[1,2-g]purine core of this compound is a heterocyclic framework that serves as a scaffold for various functional groups. The presence of methoxypropyl, trimethyl, and oxobutan substituents introduces steric and electronic effects that influence the molecule's interactions with biological targets. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of imidazo[1,2-g]purine derivatives.

One of the most notable aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to interact with key cellular pathways and molecular targets. For instance, studies have demonstrated that this compound exhibits antiproliferative activity against various cancer cell lines. This property is attributed to its ability to inhibit critical enzymes or signaling pathways involved in cell growth and survival.

In addition to its antiproliferative effects, this compound has also shown promise in anti-inflammatory applications. Experimental data suggest that it can modulate inflammatory responses by targeting specific cytokines or immune cells. These findings underscore its potential as a therapeutic agent for inflammatory diseases such as arthritis or inflammatory bowel disease.

The synthesis of 8-(3-methoxypropyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,g]purine-2,g-dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the imidazo[1,g]purine core is typically achieved through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methoxypropyl and oxobutan substituents at specific positions on the ring system.

Recent advancements in chemical synthesis have enabled researchers to optimize the production of this compound on a larger scale. These improvements are critical for facilitating preclinical studies and eventual clinical trials. Moreover, computational modeling techniques have been employed to predict the molecule's behavior in different biological systems. Such approaches have provided valuable insights into its binding affinity, selectivity, and metabolism.

The structural features of this compound also make it an attractive candidate for further modification and optimization. By altering the substituents on the imidazo[1,g]purine core or introducing new functional groups, researchers can potentially enhance its bioactivity or reduce off-target effects. This approach aligns with current trends in drug discovery that emphasize the importance of lead optimization and structure-based drug design.

In conclusion, CAS No 878720 20 8 represents a significant advancement in the development of bioactive imidazo[1,g]purine derivatives. Its unique chemical structure and promising biological properties position it as a valuable tool for addressing unmet medical needs in oncology and inflammation research. As research continues to unfold new insights into its mechanisms of action and therapeutic potential, 8-(3-methoxypropyl)-1g-trimethyl etc will undoubtedly play a pivotal role in shaping future drug discovery efforts.